Cas no 2229296-52-8 (3-(2,4-dimethylphenyl)but-3-en-1-amine)

• Product Name: 3-(2,4-dimethylphenyl)but-3-en-1-amine
• CAS No: 2229296-52-8
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6168707
• PubChem ID: 165785806
• Update Time: 2025-05-20

3-(2,4-dimethylphenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethylphenyl)but-3-en-1-amine
• 2229296-52-8
• EN300-1802075

• Inchi： 1S/C12H17N/c1-9-4-5-12(11(3)8-9)10(2)6-7-13/h4-5,8H,2,6-7,13H2,1,3H3
• InChI Key： SPOYDJLZJSWDIA-UHFFFAOYSA-N
• SMILES： NCCC(=C)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,4-dimethylphenyl)but-3-en-1-amine

Introduction to 3-(2,4-dimethylphenyl)but-3-en-1-amine (CAS No. 2229296-52-8)

3-(2,4-dimethylphenyl)but-3-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229296-52-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits potential applications in the development of novel therapeutic agents. Its molecular structure incorporates a butenylamine moiety linked to a dimethylphenyl group, which suggests possible interactions with biological targets relevant to various diseases.

The structural motif of 3-(2,4-dimethylphenyl)but-3-en-1-amine positions it as a candidate for further exploration in drug discovery pipelines. The presence of the butenylamine group implies potential roles in modulating enzymatic activities or receptor interactions, while the dimethylphenyl ring may contribute to lipophilicity and binding affinity. These features make it an intriguing subject for synthetic chemists and pharmacologists aiming to design molecules with enhanced pharmacological profiles.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting post-translational modifications, such as protein phosphorylation and ubiquitination, which are critical in cellular signaling pathways. The structural features of 3-(2,4-dimethylphenyl)but-3-en-1-amine suggest that it could serve as a scaffold for designing molecules that interfere with these processes. For instance, the amine functionality may allow for hydrogen bonding interactions with phosphorylated residues, while the aromatic ring system could engage in π-stacking or hydrophobic interactions with protein targets.

Moreover, the compound’s dual functionality—combining an alkenyl group with an amine—may enable versatile chemical modifications through strategies such as halogenation, alkylation, or heterocyclic derivatization. These modifications could be employed to fine-tune its pharmacokinetic properties, including solubility, metabolic stability, and tissue distribution. Such adaptability is crucial for optimizing drug candidates for clinical translation.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of large compound libraries to identify hits with desired biological activities. Virtual screening techniques have been increasingly applied to predict the binding modes of small molecules to biological targets, such as kinases or proteases. Given its structural complexity and functional diversity, 3-(2,4-dimethylphenyl)but-3-en-1-amine could be a valuable candidate for such high-throughput virtual screening campaigns aimed at identifying novel therapeutic entities.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps may include Friedel-Crafts alkylation to introduce the dimethylphenyl group onto an appropriate precursor followed by functionalization at the butenyl position. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and energy consumption—a critical consideration in modern drug development.

In academic research circles, 3-(2,4-dimethylphenyl)but-3-en-1-amine has been explored as a potential intermediate in the synthesis of more complex pharmacophores. Its utility as a building block allows researchers to construct analogs with modified scaffolds while retaining key structural motifs that may contribute to biological activity. Such derivatives could provide insights into structure-activity relationships (SAR), guiding the rational design of next-generation drug candidates.

The compound’s physicochemical properties also play a significant role in determining its suitability for pharmaceutical applications. Parameters such as logP (logarithm of partition coefficient), pKa (acid dissociation constant), and solubility in common solvents are critical factors that influence drug formulation and delivery systems. Experimental determination of these properties would provide essential data for assessing its feasibility as a drug candidate.

Ethical considerations and regulatory compliance are paramount when advancing compounds like 3-(2,4-dimethylphenyl)but-3-en-1-amine toward clinical evaluation. Preclinical studies must be conducted rigorously to evaluate safety profiles and pharmacological efficacy before human trials can commence. Collaborative efforts between synthetic chemists, biologists, and clinicians are essential to ensure that promising candidates like this one progress through the necessary stages of drug development responsibly.

The broader context of medicinal chemistry continues to evolve with emerging technologies that enhance our ability to discover and develop new medicines efficiently. Techniques such as continuous flow synthesis have revolutionized small-molecule production by enabling scalable reactions under controlled conditions. Incorporating such innovations into the synthesis of compounds like 3-(2,4-dimethylphenyl)but-3-en-1-amine could accelerate their translation from bench science to market-ready therapeutics.

In conclusion, 3-(2,4-dimethylphenyl)but-3-en-1-amine represents a compelling molecule with potential applications across multiple therapeutic areas due to its unique structural features. Its investigation not only advances fundamental chemical knowledge but also holds promise for contributing novel treatments addressing unmet medical needs. As research progresses further into understanding its biological relevance and developing efficient synthetic methodologies for its production—this compound remains a focal point for innovation within pharmaceutical chemistry.